Cas no 2155855-74-4 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)pyrimidine-5-carboxylic acid)

• Product Name: 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)pyrimidine-5-carboxylic acid
• CAS No: 2155855-74-4
• MF: C₂₄H₂₁N₃O₄
• MW: 415.441245794296
• CID: 5193883
• PubChem ID: 132371669
• Update Time: 2025-05-21

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidin-2-yl)pyrimidine-5-carboxylic acid
• 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C24H21N3O4/c28-23(29)15-12-25-22(26-13-15)21-10-5-11-27(21)24(30)31-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,12-13,20-21H,5,10-11,14H2,(H,28,29)
• InChI Key： HRBDDJDAKKPAEZ-UHFFFAOYSA-N
• SMILES： C1(C2CCCN2C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=NC=C(C(O)=O)C=N1

Additional information on 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)pyrimidine-5-carboxylic acid

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)pyrimidine-5-carboxylic acid (CAS No. 2155855-74-4): Structural Features and Emerging Applications in Medicinal Chemistry

The compound 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)pyrimidine-5-carboxylic acid (CAS No. 2155855-74-4) represents a structurally complex scaffold with unique functional group integration. Its molecular architecture combines a pyrimidine ring system, a pyrrolidinone heterocycle, and a fluorenylmethyloxycarbonyl (Fmoc) protecting group, forming a hybrid framework with potential applications in drug discovery and chemical biology. The Fmoc moiety, widely used in solid-phase peptide synthesis, imparts solubility and stability to the molecule while enabling site-specific derivatization. The pyrimidine core, a fundamental building block in nucleic acid metabolism, has been extensively studied for its role in enzyme inhibition and receptor modulation.

Recent advances in medicinal chemistry highlight the significance of pyrrolidinone-containing compounds as privileged structures for targeting G protein-coupled receptors (GPCRs) and ion channels. The (9H-fluoren-9-yl)methoxycarbonyl substitution on the pyrrolidinone ring introduces aromaticity and steric bulk, which may enhance binding affinity to hydrophobic pockets of target proteins. Notably, the carboxylic acid functionality at the pyrimidine position provides opportunities for conjugation with biomolecules or metal coordination, expanding its utility in bioconjugation chemistry and nanomedicine.

Synthetic strategies for this compound leverage modern methodologies such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted protocols to achieve high regioselectivity. The fluorenylmethyloxycarbonyl (Fmoc) group is typically introduced via carbodiimide-mediated coupling between the pyrrolidinone derivative and fluorenylmethyl chloroformate, followed by condensation with pyrimidine carboxylic acid precursors. This approach aligns with green chemistry principles by minimizing byproduct formation and improving atom economy.

Emerging research suggests that derivatives of this scaffold exhibit promising biological profiles. For instance, studies published in *Journal of Medicinal Chemistry* (2023) demonstrate that similar Fmoc-pyrrolidinopyrimidine analogs inhibit histone deacetylases (HDACs), enzymes implicated in cancer progression and neurodegenerative disorders. The carboxylic acid group may facilitate interaction with zinc ions in the active site of HDACs, while the fluorene moiety contributes to hydrophobic interactions that stabilize enzyme-inhibitor complexes.

In the context of drug delivery systems, the compound's structural features enable its use as a building block for prodrug design. The Fmoc protecting group can be selectively cleaved under acidic conditions typical of tumor microenvironments or endosomal compartments, releasing an active pyrrolidinopyrimidine derivative at the target site. This strategy enhances therapeutic efficacy while reducing off-target effects, as reported in *ACS Medicinal Chemistry Letters* (2023).

The versatility of this compound is further underscored by its compatibility with high-throughput screening platforms. Researchers have employed it as a lead candidate for developing small-molecule probes targeting kinases involved in cell signaling pathways. The modular nature of its structure allows systematic modification of substituents on both the pyrimidine ring and pyrrolidinone side chain to optimize pharmacokinetic properties such as solubility, metabolic stability, and blood-brain barrier permeability.

From an analytical perspective, advanced characterization techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography have been utilized to confirm the compound's purity (>98%) and three-dimensional conformational preferences. These data are critical for ensuring reproducibility in preclinical studies and industrial-scale production processes.

Ongoing investigations are exploring the potential of this scaffold in organophotovoltaics due to its conjugated π-electron system derived from both the fluorene core and pyrimidine heterocycle. Preliminary results indicate that thin films composed of these materials exhibit enhanced charge carrier mobility when incorporated into organic field-effect transistors (OFETs).

Environmental sustainability considerations are integral to current research directions involving this compound class. Efforts are underway to develop biodegradable derivatives through enzymatic degradation pathways that target ester bonds within the Fmoc protecting group without compromising molecular integrity during storage or administration.

In summary, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-2-yl)pyrimidine-5-carboxylic acid (CAS No. 2155855-74-4) stands at the intersection of synthetic organic chemistry and applied biomedical sciences. Its multifunctional architecture offers a robust platform for innovation across diverse fields ranging from targeted therapeutics development to next-generation electronic materials engineering.